Cas no 32321-45-2 (1,3-Propanediol,2-(bromomethyl)-2-ethyl-)

• Product Name: 1,3-Propanediol,2-(bromomethyl)-2-ethyl-
• CAS No: 32321-45-2
• MF: C₆H₁₃BrO₂
• MW: 197.070221662521
• CID: 321944
• PubChem ID: 279499
• Update Time: 2025-04-19

1,3-Propanediol,2-(bromomethyl)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(bromomethyl)-2-ethyl-
• 2-(bromomethyl)-2-ethyl-1,3-propanediol
• 2-Aethyl-2-brommethyl-propan-1,3-diol
• 2-Ethyl-2-brommethyl-1,3-propandiol
• 2-Ethyl-2-brommethyl-propan-1,3-diol
• 2-ethyl-2-bromomethyl-1,3-propanediol
• 2-ethyl-2-bromomethyl-propane-1,3-diol
• AC1L5QD2
• AC1Q27KF
• AG-K-71140
• AR-1C8650
• CTK4G8513
• NSC130098
• 2-(bromomethyl)-2-ethylpropane-1,3-diol
• NSC-130098
• GDMBPPMGWKQBAE-UHFFFAOYSA-N
• 32321-45-2
• DTXSID30299405
• SCHEMBL3679086

• Inchi： 1S/C6H13BrO2/c1-2-6(3-7,4-8)5-9/h8-9H,2-5H2,1H3
• InChI Key： GDMBPPMGWKQBAE-UHFFFAOYSA-N
• SMILES： BrCC(CO)(CO)CC

Computed Properties

• Exact Mass: 196.00989
• Monoisotopic Mass: 196.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 300.2°Cat760mmHg
• Flash Point: 135.4°C
• Refractive Index: 1.509
• PSA: 40.46
• LogP: 0.76230